Cas no 1261788-06-0 (5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1261788-06-0
• MF: C₁₆H₁₂F₄O₂
• MW: 312.258898735046
• CID: 4999848
• Update Time: 2025-10-30

5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C16H12F4O2/c1-2-22-15(21)12-7-11(8-14(17)9-12)10-3-5-13(6-4-10)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： PRSPNTBJIVTEFN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester: A Comprehensive Overview

The compound 5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester, with CAS No. 1261788-06-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a biphenyl ring system, where one ring is substituted with a fluorine atom at the 5-position and a trifluoromethyl group at the 4' position, while the other ring carries a carboxylic acid ethyl ester group at the 3-position.

The synthesis of 5-fluoro and trifluoromethyl substituted biphenyl derivatives has been extensively studied in recent years. Researchers have explored various methodologies to achieve high yields and selectivity in the construction of such complex structures. For instance, coupling reactions, such as the Suzuki-Miyaura coupling, have been employed to assemble the biphenyl framework efficiently. The introduction of fluorine atoms and trifluoromethyl groups has been facilitated through advanced fluorination techniques, including electrophilic fluorination and transition-metal-catalyzed processes.

The presence of a carboxylic acid ethyl ester group in this compound makes it amenable to further functionalization. This group can be readily converted into other functional groups, such as acids or amides, enabling the exploration of diverse chemical properties and biological activities. Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery.

In terms of biological activity, 5-fluoro substituted biphenyl derivatives have shown promising results in modulating various cellular pathways. For example, they have demonstrated inhibitory effects on kinases and other enzymes associated with disease progression. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's stability and bioavailability, making it a valuable candidate for pharmacological studies.

The application of computational chemistry tools has further enriched our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its therapeutic potential. Additionally, quantum chemical calculations have shed light on the electronic structure and reactivity of this molecule, aiding in the design of more potent derivatives.

In conclusion, 5-fluoro-4'-(trifluoromethyl)-biphenyl-3-carboxylic acid ethyl ester stands out as a versatile building block in organic synthesis and drug discovery. Its unique structure, combined with advanced synthetic methodologies and computational tools, positions it as a key player in future research endeavors.